Cas no 4188-70-9 (2-tert-Butoxyprop-1-ene)
2-tert-Butoxyprop-1-ene structure
Product Name:2-tert-Butoxyprop-1-ene
CAS No:4188-70-9
MF:C7H14O
MW:114.185462474823
CID:2827004
PubChem ID:12791486
Update Time:2025-04-21
2-tert-Butoxyprop-1-ene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL12891742
- SCHEMBL471023
- 2-tert-Butoxyprop-1-ene
- 4188-70-9
- DTXCID00460781
- DTXSID70509974
-
- Inchi: 1S/C7H14O/c1-6(2)8-7(3,4)5/h1H2,2-5H3
- InChI Key: UIFUVEPTFQPRDX-UHFFFAOYSA-N
- SMILES: O(C(=C)C)C(C)(C)C
Computed Properties
- Exact Mass: 114.104465066Da
- Monoisotopic Mass: 114.104465066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
2-tert-Butoxyprop-1-ene Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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